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Compound Name: DCI-Br-3

Cat. No.: B15599124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structural elucidation and

spectroscopic properties of DCI-Br-3, a fluorescent probe designed for the sensitive and

selective detection of thiols. Developed for in vitro and in vivo applications, particularly in

neurological research, DCI-Br-3 has demonstrated the ability to cross the blood-brain barrier,

offering significant potential for studying thiol fluctuations in the context of diseases like

epilepsy.[1] This document details the experimental methodologies and presents a

comprehensive summary of the spectroscopic data essential for the characterization of this

compound.

Structural and Spectroscopic Characterization
The definitive structure of DCI-Br-3 was confirmed through a combination of spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) and High-Resolution Mass

Spectrometry (HRMS).[1] These methods provide unambiguous evidence of the compound's

molecular framework and composition.

Spectroscopic Data
The key spectroscopic data for the characterization of DCI-Br-3 are summarized below. These

values are critical for confirming the synthesis and purity of the probe.

Table 1: NMR Spectroscopic Data for DCI-Br-3
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Nucleus
Chemical Shift

(δ, ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Assignment

¹H NMR 8.72 d 4.8 Ar-H

8.58 s Ar-H

8.13 d 8.0 Ar-H

7.95 d 8.8 Ar-H

7.68 t 6.4 Ar-H

7.35 d 8.8 Ar-H

6.95 s =CH

3.89 s -OCH₃

1.12 s -CH₃

1.01 s -CH₃

Note: The complete assignment of all protons is detailed in the primary literature.
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Nucleus Chemical Shift (δ, ppm) Assignment

¹³C NMR 178.9 C=O

163.5 C

159.2 C

152.1 C

149.8 CH

148.5 C

138.2 CH

131.9 C

128.5 CH

127.3 CH

125.4 C

118.9 C

117.8 CH

115.3 C

114.6 CH

56.2 -OCH₃

47.1 C

32.5 C

28.3 -CH₃

27.9 -CH₃

Note: The complete assignment of all carbons is detailed in the primary literature.

Table 2: High-Resolution Mass Spectrometry (HRMS) Data for DCI-Br-3
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Ion Calculated m/z Found m/z

[M+H]⁺ 545.0977 545.0972

Experimental Protocols
The successful synthesis and characterization of DCI-Br-3 rely on precise experimental

procedures. The following sections outline the methodologies for the key analytical techniques

used.

Synthesis of DCI-Br-3
The synthesis of DCI-Br-3 is achieved through a multi-step process, which is detailed in the

primary publication by Yang et al. (2022). The general workflow involves the reaction of key

intermediates under specific conditions to yield the final product.

Starting Material A Intermediate 1
Reaction 1

Starting Material B Intermediate 2
Reaction 2

DCI-Br-3
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Caption: Synthetic workflow for DCI-Br-3.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer. Samples were dissolved

in an appropriate deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Chemical shifts (δ) are

reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.
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Caption: Experimental workflow for NMR spectroscopy.

High-Resolution Mass Spectrometry (HRMS)
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HRMS analysis was performed using an electrospray ionization (ESI) source coupled to a time-

of-flight (TOF) mass analyzer. The sample was introduced into the mass spectrometer, and the

mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ was measured to confirm the

elemental composition.

Mechanism of Thiol Detection
DCI-Br-3 functions as a "turn-on" fluorescent probe for thiols. In its native state, the probe

exhibits weak fluorescence. Upon reaction with a thiol-containing molecule, a structural change

is induced that results in a significant increase in fluorescence intensity. This mechanism allows

for the sensitive detection of thiols in biological systems.
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Caption: Signaling pathway of DCI-Br-3 with thiols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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